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Compound of Interest

(2s)-2-[(2-
Methoxyphenoxy)methylJoxirane

Cat. No.: B1355549

Compound Name:

CAS Number: 61248-99-5

Abstract

This technical guide provides a comprehensive overview of (2S)-2-[(2-
Methoxyphenoxy)methyl]oxirane, a chiral epoxide of significant interest in pharmaceutical
synthesis. The document details its chemical and physical properties, provides an in-depth look
at its synthesis, and explores its primary application as a key chiral building block in the
development of therapeutic agents, most notably the anti-anginal drug Ranolazine.
Experimental protocols, safety and handling procedures, and a summary of its known (though
limited) biological context are presented. This guide is intended for researchers, scientists, and
professionals in the field of drug development and organic synthesis.

Introduction

(2S)-2-[(2-Methoxyphenoxy)methyl]oxirane, also known by its common synonym (S)-
Guaiacol glycidyl ether, is a valuable chiral intermediate in the synthesis of complex organic
molecules. Its structure, featuring a reactive oxirane ring and a methoxyphenoxy moiety, makes
it a versatile precursor for introducing specific stereochemistry and functional groups into a
target molecule. The primary and most well-documented application of this compound is as a
key starting material in the industrial synthesis of Ranolazine, an anti-anginal medication.[1][2]
The stereochemistry of the oxirane is crucial for the pharmacological activity of the final drug
product.
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Chemical and Physical Properties

(2S)-2-[(2-Methoxyphenoxy)methyl]oxirane is a white to off-white solid or a colorless to pale
yellow liquid at room temperature.[1] A summary of its key physical and chemical properties is
presented in Table 1.

Table 1: Physical and Chemical Properties of (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane

Property Value Reference(s)
CAS Number 61248-99-5 [3]

(25)-2-[(2-
IUPAC Name methoxyphenoxy)methylloxiran  [3]

e

(S)-Guaiacol glycidyl ether,
(S)-2-(2,3-

Synonyms Epoxypropoxy)anisole, (S)- [3]
(+)-2-(2,3-

Epoxypropoxy)anisole

Molecular Formula C10H1203 [41[5]

Molecular Weight 180.20 g/mol [415]

White to off-white solid,;
Appearance o [1]
Colorless to pale yellow liquid

Melting Point 36-37 °C [6]

Boiling Point 152-158 °C [6]

Storage Temperature -20°C [41[5]
Synthesis

The synthesis of (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane is a critical process, with a
focus on achieving high enantiomeric purity. The most common synthetic routes involve the
reaction of 2-methoxyphenol (guaiacol) with an epichlorohydrin equivalent, followed by
asymmetric resolution or the use of a chiral catalyst to introduce the desired stereochemistry.
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General Synthesis of Racemic 2-[(2-
Methoxyphenoxy)methyl]oxirane

The racemic mixture is typically synthesized by the reaction of 2-methoxyphenol with
epichlorohydrin in the presence of a base, such as sodium hydroxide.

Experimental Protocol: Synthesis of Racemic 2-[(2-Methoxyphenoxy)methylJoxirane

o Materials: 2-methoxyphenol, epichlorohydrin, sodium hydroxide, water, and an appropriate
organic solvent (e.g., toluene).

e Procedure:
o Dissolve 2-methoxyphenol in an aqueous solution of sodium hydroxide.

o Add epichlorohydrin to the solution. The reaction is often carried out under phase-transfer
catalysis to improve efficiency.

o Stir the mixture at a controlled temperature (e.g., 50-60°C) for several hours until the
reaction is complete, as monitored by techniques like thin-layer chromatography (TLC).

o After completion, extract the product into an organic solvent.

o Wash the organic layer with water and brine, then dry it over an anhydrous drying agent
(e.g., sodium sulfate).

o Remove the solvent under reduced pressure to obtain the crude product.

o Purify the crude product by vacuum distillation or column chromatography to yield racemic
2-[(2-methoxyphenoxy)methyl]oxirane.

Enantioselective Synthesis of (2S)-2-[(2-
Methoxyphenoxy)methyl]oxirane

Achieving the (S)-enantiomer with high enantiomeric excess is crucial for its use in
pharmaceutical synthesis. This is typically accomplished through two main strategies:
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 Kinetic Resolution: This method involves the resolution of the racemic mixture, often through
enzymatic hydrolysis of a related ester derivative. For instance, a racemic ester of a
chlorohydrin precursor can be selectively hydrolyzed by a lipase, yielding the enantiopure
alcohol which can then be converted to the desired (S)-oxirane.

o Asymmetric Epoxidation: Chiral catalysts can be employed to directly synthesize the (S)-

epoxide from an achiral precursor.

A logical workflow for a common enantioselective synthesis approach is depicted in the

following diagram:

Synthesis of Racemic Precursor

Epichlorohydrin

SEEHIgpELe (Racemic_Chlorohydrin_Estea
— >
2-Methoxyphenol Hydrolysis

Erzymatic Resolution Cyclization

4>( \ | Base
@ »| S-Alcohol (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane

Click to download full resolution via product page

Caption: Enantioselective synthesis workflow.

Spectroscopic Data

While detailed, assigned NMR spectra for the pure (2S)-enantiomer are not readily available in
the public domain, some spectroscopic data for the racemic compound has been reported.

Table 2: Spectroscopic Data for 2-[(2-Methoxyphenoxy)methyl]oxirane
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Technique Data

2935 (C-H, aliphatic), 1594 and 1509 (C=C,
IR (KBr, cm™1) aromatic), 1258 and 1231 (C-O-C, aralkyl
ether), 1125 and 1025 (C-O-C, epoxide)

MS (m/z) 181 (M+ + H)

Note: The provided data is for the racemic mixture and serves as a general reference.

Applications in Drug Development

The primary application of (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane is as a chiral building
block in the synthesis of pharmaceuticals.

Synthesis of Ranolazine

Ranolazine is an anti-anginal drug, and (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane is a key
intermediate in its synthesis. The synthesis involves the nucleophilic ring-opening of the
epoxide by a piperazine derivative. The stereochemistry of the oxirane directly translates to the
stereocenter in the final Ranolazine molecule, which is essential for its therapeutic activity.

The general synthetic step involving the oxirane is illustrated below:

N

62 S)-2-[(2—Methoxyphenoxy)methyl]oxirane)

RENIEVANINE

@-(2,6-dimethylphenyl)-1-piperazineacetamid9 Nucleophilic Ring-Opening

Click to download full resolution via product page

Caption: Role in Ranolazine synthesis.

Biological Context and Signaling Pathways
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The biological activity of (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane itself has not been
extensively studied, as its primary role is that of a synthetic intermediate. However, compounds
containing epoxide and ether-linked functionalities can have biological activities.

There is some suggestion in the broader literature that ether-linked diglycerides can modulate
the activity of Protein Kinase C (PKC), a family of enzymes involved in various cellular signaling
pathways. It is hypothesized that such compounds might interact with the C1 domain of PKC,
which is the binding site for diacylglycerol (DAG). However, there is currently no direct evidence
to suggest that (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane specifically interacts with and
modulates PKC signaling. Further research would be required to establish any such
relationship.

Safety and Handling

(2S)-2-[(2-Methoxyphenoxy)methyl]oxirane should be handled with care in a laboratory
setting. It is advisable to consult the Safety Data Sheet (SDS) before use.

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
eye/face protection.

e Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, or vapors. Wash hands
thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry place, away from sources of
ignition. The recommended storage temperature is -20°C.[4][5]

Conclusion

(2S)-2-[(2-Methoxyphenoxy)methyl]oxirane is a fundamentally important chiral building block
in modern pharmaceutical synthesis. Its primary utility lies in its role as a key intermediate in
the manufacture of Ranolazine, where the stereochemistry of the oxirane is paramount. While
its own biological activities are not well-characterized, its value in enabling the synthesis of life-
saving medications is undisputed. This guide has summarized the key technical aspects of this
compound to aid researchers and developers in their work. Further research into its potential
biological activities could open new avenues for its application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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